((3S,4S)-4-Aminotetrahydrofuran-3-yl)methanol hydrochloride
Overview
Description
Compounds with a tetrahydrofuran structure are often used in the synthesis of pharmaceuticals and fine chemicals . The tetrahydrofuran ring is a common motif in many natural products and pharmaceuticals .
Synthesis Analysis
The synthesis of tetrahydrofuran derivatives often involves the cyclization of suitable precursors . The specific synthesis route would depend on the exact structure of the target compound .Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry . The specific structure of “((3S,4S)-4-Aminotetrahydrofuran-3-yl)methanol hydrochloride” would need to be determined experimentally.Chemical Reactions Analysis
The chemical reactions involving a compound like “((3S,4S)-4-Aminotetrahydrofuran-3-yl)methanol hydrochloride” would depend on its functional groups . Tetrahydrofuran derivatives are often involved in reactions such as ring-opening polymerization and nucleophilic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be predicted based on its structure. These might include properties such as solubility, melting point, and reactivity . The specific properties of “((3S,4S)-4-Aminotetrahydrofuran-3-yl)methanol hydrochloride” would need to be determined experimentally.Mechanism of Action
The mechanism of action of a compound depends on its biological target. For pharmaceutical compounds, this could involve binding to a specific protein or enzyme . The exact mechanism of action of “((3S,4S)-4-Aminotetrahydrofuran-3-yl)methanol hydrochloride” would need to be determined experimentally.
Safety and Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds might be flammable, toxic, or reactive . The specific safety and hazards of “((3S,4S)-4-Aminotetrahydrofuran-3-yl)methanol hydrochloride” would need to be determined experimentally.
Future Directions
properties
IUPAC Name |
[(3S,4S)-4-aminooxolan-3-yl]methanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2.ClH/c6-5-3-8-2-4(5)1-7;/h4-5,7H,1-3,6H2;1H/t4-,5+;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVYWTAAODGPTHO-UYXJWNHNSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CO1)N)CO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@@H](CO1)N)CO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
((3S,4S)-4-Aminotetrahydrofuran-3-yl)methanol hydrochloride | |
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